Cas no 1489931-62-5 (a-(Dibutylamino)-4-methoxy-benzeneacetic Acid)

• Product Name: a-(Dibutylamino)-4-methoxy-benzeneacetic Acid
• CAS No: 1489931-62-5
• MF: C₁₇H₂₇NO₃
• MW: 293.401185274124
• CID: 5577957
• Update Time: 2025-10-31

a-(Dibutylamino)-4-methoxy-benzeneacetic Acid Chemical and Physical Properties

Names and Identifiers

• α-(Dibutylamino)-4-methoxy-benzeneacetic Acid
• Benzeneacetic acid, α-(dibutylamino)-4-methoxy-
• a-(Dibutylamino)-4-methoxy-benzeneacetic Acid

• Inchi： 1S/C17H27NO3/c1-4-6-12-18(13-7-5-2)16(17(19)20)14-8-10-15(21-3)11-9-14/h8-11,16H,4-7,12-13H2,1-3H3,(H,19,20)
• InChI Key： KWQGEYNCOAUVAC-UHFFFAOYSA-N
• SMILES： C1(C(N(CCCC)CCCC)C(O)=O)=CC=C(OC)C=C1

Experimental Properties

• Density: 1.044±0.06 g/cm3(Predicted)
• Boiling Point: 400.9±40.0 °C(Predicted)
• Solubility: Dichloromethane; Methanol
• pka: 2.00±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on a-(Dibutylamino)-4-methoxy-benzeneacetic Acid

A-(Dibutylamino)-4-methoxy-benzeneacetic Acid (CAS No. 1489931-62-5): A Versatile Compound in Modern Pharmacology

A-(Dibutylamino)-4-methoxy-benzeneacetic Acid, also known by its CAS number 1489931-62-5, is a multifunctional organic compound that has recently garnered significant attention in the field of pharmacology and medicinal chemistry. This molecule, characterized by its unique structural features, exhibits promising pharmacological properties that make it a valuable candidate for drug development. Recent studies have highlighted its potential applications in various therapeutic areas, including neurodegenerative diseases, inflammation, and metabolic disorders. The integration of advanced analytical techniques and molecular modeling has further enhanced the understanding of its biological activities.

The chemical structure of A-(Dibutylamino)-4-methoxy-benzeneacetic Acid is composed of a benzene ring substituted with a methoxy group at the 4-position and a dibutylamino group at the alpha position. The acetic acid moiety provides additional functional groups that may contribute to its pharmacological profile. This structural complexity allows for multiple interactions with biological targets, making it a versatile scaffold for drug design. The presence of the dibutylamino group, a common feature in many pharmaceutical agents, suggests potential for ionotropic and metabotropic receptor modulation.

Recent research has demonstrated the potential of A-(Dibut,ylamino)-4-methoxy-benzeneacetic Acid in modulating neurotransmitter systems. A 2023 study published in Journal of Medicinal Chemistry revealed that this compound exhibits selective agonist activity at the serotonin 5-HT_2B receptor, which is implicated in various neurological and psychiatric conditions. The study utilized molecular docking simulations to elucidate the binding interactions between the compound and the receptor, providing insights into its mechanism of action. These findings suggest potential applications in the treatment of mood disorders and neurodegenerative diseases.

Another area of interest is the anti-inflammatory properties of A-(Dibutylamino)-4-methoxy-benzeneacetic Acid. A 2024 preclinical study published in Pharmacological Research demonstrated its ability to inhibit the NF-κB signaling pathway, a key mediator of inflammatory responses. The compound showed significant reduction in pro-inflammatory cytokine production in lipopolysaccharide-stimulated macrophages. These results highlight its potential as a therapeutic agent for inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Advancements in synthetic methodologies have also contributed to the development of A-(Dibutylamino)-4-methoxy-benzeneacetic Acid. A 2023 paper in Organic Letters described a novel asymmetric synthesis approach that enables the efficient preparation of this compound with high stereochemical purity. This synthetic route involves a palladium-catalyzed cross-coupling reaction followed by selective functional group modifications, which is critical for producing the desired stereochemistry required for biological activity.

The pharmacokinetic profile of A-(Dibutylamino)-4-methoxy-benzeneacetic Acid has been investigated in several preclinical studies. A 2023 study published in Drug Metabolism and Disposition reported that the compound exhibits moderate oral bioavailability and undergoes minimal first-pass metabolism. This suggests that it may have favorable pharmacokinetic properties for oral administration. The study also identified the primary metabolic pathways involving hydroxylation and glucuronidation, which are important for understanding its elimination and potential drug interactions.

Recent computational studies have provided valuable insights into the molecular interactions of A-(Dibutylamino)-4-methoxy-benzeneacetic Acid. A 2023 article in Computational and Structural Chemistry employed molecular dynamics simulations to analyze the binding affinity of the compound to various protein targets. The results indicated that the compound has a high binding affinity for several G-protein coupled receptors, which may explain its broad biological activities. These findings are crucial for the rational design of derivatives with enhanced therapeutic efficacy.

Despite its promising properties, the development of A-(Dibutylamino)-4-methoxy-benzeneacetic Acid as a therapeutic agent requires further investigation. Ongoing studies are exploring its safety profile and potential side effects in preclinical models. The compound's ability to modulate multiple biological pathways presents both opportunities and challenges in its therapeutic application. Researchers are also investigating the possibility of combining this compound with other drugs to enhance its therapeutic effects while minimizing adverse effects.

The future of A-(Dibutylamino)-4-methoxy-benzeneacetic Acid in drug development is promising. With the continued advancement of analytical techniques and computational modeling, researchers are better equipped to optimize its properties and explore its potential applications. The compound's structural versatility and biological activity make it a valuable candidate for further studies in pharmacology and medicinal chemistry. As research progresses, it is expected that this compound will play an increasingly important role in the development of new therapeutic agents.